Cas no 2228592-60-5 (1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpiperazine)

• Product Name: 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpiperazine
• CAS No: 2228592-60-5
• MF: C₁₁H₁₄N₆
• MW: 230.269060611725
• CID: 6502867
• PubChem ID: 165626272
• Update Time: 2025-05-21

1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpiperazine
• 1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]piperazine
• 2228592-60-5
• EN300-1777041

• Inchi： 1S/C11H14N6/c1-2-11(17-9-13-8-15-17)14-7-10(1)16-5-3-12-4-6-16/h1-2,7-9,12H,3-6H2
• InChI Key： JJDQYHMKWADDPH-UHFFFAOYSA-N
• SMILES： N1(C2C=NC(=CC=2)N2C=NC=N2)CCNCC1

Computed Properties

• Exact Mass: 230.12799447g/mol
• Monoisotopic Mass: 230.12799447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.9Ų

Additional information on 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpiperazine

Chemical Compound CAS No. 2228592-60-5: 1-(6-(1H-1,2,4-Triazol-1-yl)pyridin-3-yl)piperazine

CAS No. 2228592-60-5 refers to the chemical compound known as 1-(6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)piperazine. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, and is substituted with a pyridine ring that is further functionalized with a triazole group. The structure of this compound makes it a potential candidate for various applications in pharmaceuticals and organic synthesis.

The synthesis of 1-(6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)piperazine involves a series of well-established organic reactions. The starting material is typically a substituted pyridine derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the triazole group. The piperazine ring is then incorporated through amination or cyclization processes. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

Recent studies have highlighted the potential of CAS No. 2228592-60 in the field of medicinal chemistry. The presence of the triazole group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for drug design. For instance, research has shown that this compound exhibits moderate to high potency against certain enzyme targets, which are implicated in various diseases such as cancer and neurodegenerative disorders.

In terms of pharmacokinetics, 1-(6-(1H-triazol-pyridin-piperazine) has been shown to possess favorable absorption properties in preclinical models. Its ability to cross biological membranes efficiently suggests potential for systemic drug delivery. However, further studies are required to fully understand its bioavailability and metabolic pathways in humans.

The application of this compound extends beyond pharmaceuticals. Its structural versatility allows it to be used as an intermediate in the synthesis of more complex molecules. For example, researchers have employed this compound as a building block for constructing macrocyclic structures with potential applications in materials science and catalysis.

In conclusion, CAS No. 2228592-60-5, or 1-(6-(1H-triazol-pyridin strong>-< strong>piperazine strong>, represents a promising compound with diverse applications in organic synthesis and drug discovery. Its unique structure and favorable pharmacokinetic properties make it a valuable addition to the arsenal of chemical tools available to researchers today.